Cas no 477568-84-6 (N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide)

• Product Name: N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• CAS No: 477568-84-6
• MF: C₁₈H₁₄Cl₂N₂O₃S
• MW: 409.286361217499
• CID: 5748549
• PubChem ID: 3470724
• Update Time: 2025-05-24

N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-3,4-dimethoxybenzamide
• AKOS000930267
• F0882-0926
• 477568-84-6
• Oprea1_585601
• Oprea1_485156
• N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide

• Inchi： 1S/C18H14Cl2N2O3S/c1-24-15-6-3-10(7-16(15)25-2)17(23)22-18-21-14(9-26-18)12-5-4-11(19)8-13(12)20/h3-9H,1-2H3,(H,21,22,23)
• InChI Key： PLIMDMIBDXYUHC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CSC(=N1)NC(C1C=CC(=C(C=1)OC)OC)=O)Cl

Computed Properties

• Exact Mass: 408.0102189g/mol
• Monoisotopic Mass: 408.0102189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide

Introduction to N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide (CAS No. 477568-84-6)

N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide, identified by its CAS number 477568-84-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its utility in the development of novel therapeutic agents.

The structural composition of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide encompasses a thiazole core substituted with a 2,4-dichlorophenyl group at the 4-position and an amide linkage to a 3,4-dimethoxybenzoyl moiety. This particular arrangement of functional groups suggests a high degree of versatility in terms of biological activity. The thiazole ring is a well-known pharmacophore found in numerous bioactive compounds, while the presence of chlorine atoms can enhance lipophilicity and metabolic stability.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Thiazole-based compounds have shown promise as antimicrobial agents, antiviral agents, and even as potential chemotherapeutic agents. The specific substitution pattern in N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide positions it as a candidate for further exploration in these areas.

The amide group in this compound not only contributes to its structural complexity but also opens up possibilities for further chemical modifications. Amides are well-established pharmacological moieties that can modulate the bioavailability and target specificity of a molecule. By incorporating this group into the thiazole framework, researchers aim to achieve a balance between potency and selectivity in biological assays.

One of the most compelling aspects of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide is its potential as a scaffold for drug discovery. The combination of the thiazole ring and the dimethoxybenzoyl moiety creates a unique chemical entity that can be modified to target specific biological pathways. This flexibility is particularly valuable in the context of developing personalized medicine approaches.

The synthesis of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates such as 2-aminothiazole and 3,4-dimethoxybenzoic acid derivatives. These intermediates are then coupled through amide bond formation using appropriate coupling reagents.

The use of protective groups is often necessary to ensure regioselectivity during synthesis. For instance, the amine group on the thiazole ring may need to be protected to prevent unwanted side reactions with the carboxylic acid group. Once the amide bond is formed, deprotection steps are employed to yield the final product. This meticulous approach underscores the importance of precision in pharmaceutical synthesis.

Evaluation of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide's biological activity requires rigorous testing across various models. In vitro assays are commonly employed to assess interactions with biological targets such as enzymes and receptors. These assays help determine whether the compound exhibits desirable pharmacokinetic properties and minimal off-target effects.

In vivo studies provide further insights into the compound's efficacy and safety profile. Animal models are used to evaluate both acute and chronic effects, allowing researchers to gauge potential therapeutic benefits alongside any adverse reactions. The integration of data from both in vitro and in vivo experiments is crucial for making informed decisions about further development.

The growing interest in computational methods has also influenced the study of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide. Molecular modeling techniques are increasingly used to predict binding affinities and optimize lead structures before experimental synthesis begins. These computational approaches not only save time but also enhance the efficiency of drug discovery programs by identifying promising candidates early in the process.

The impact of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide extends beyond academic research; it holds significant implications for industry applications. Pharmaceutical companies are actively exploring novel derivatives as potential candidates for clinical development. The compound's structural features make it an attractive starting point for generating libraries of molecules with tailored properties for specific therapeutic indications.

The future directions for research on N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide, as well as its derivatives, are likely to focus on enhancing bioavailability and improving target engagement through rational design principles. Advances in synthetic methodologies will continue to play a pivotal role in generating more complex analogs with improved pharmacological profiles.

In conclusion，N-[4-(2，dichlorophenyl)-1，thiazoIe - 21 - yI - ] - 34 - dimethylbencylamide (CAS No．477568 - 84 - 6) represents an exciting avenue for pharmaceutical innovation．Its unique structural features，combined with its potential biological activity，make it a valuable asset in drug discovery efforts．As research progresses，this compound will continue to be scrutinized for its therapeutic promise，contributing significantly to advancements in medicinal chemistry．The interdisciplinary nature of this work underscores the importance of collaboration between synthetic chemists，biologists，and computational scientists．By leveraging cutting-edge techniques，the full potential of such compounds can be realized，leading to novel treatments that address unmet medical needs．